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Compound of Interest

Compound Name: Aluminum carbide

Cat. No.: B075661 Get Quote

Technical Support Center: Aluminum Carbide
(Al₄C₃)
This guide provides comprehensive safety protocols, troubleshooting advice, and frequently

asked questions for researchers, scientists, and drug development professionals working with

aluminum carbide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with aluminum carbide?

A1: The main hazard of aluminum carbide is its reactivity with water. In contact with water or

moisture, it releases flammable methane gas, which can ignite.[1][2] The reaction is

exothermic, meaning it generates heat.[3] It is also a skin and eye irritant and may cause

respiratory irritation.[1]

Q2: What are the proper storage conditions for aluminum carbide?

A2: Aluminum carbide must be stored in a cool, dry, well-ventilated area.[1][4] It should be

kept in tightly sealed containers, preferably under an inert gas like argon, to protect it from

moisture.[1][5] Storage containers must be hermetically sealed.[5] Keep it away from sources

of heat, sparks, or ignition.[1][6]

Q3: What personal protective equipment (PPE) is required when handling aluminum carbide?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075661?utm_src=pdf-interest
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/45-Aluminum%20Carbide
https://www.carlroth.com/medias/SDB-3094-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA0MjF8YXBwbGljYXRpb24vcGRmfGFHTTBMMmhtTlM4NU1UZ3lPVGsyTkRNd09EYzRMMU5FUWw4ek1EazBYMGRDWDBWT0xuQmtaZ3w5ZjlkNjUwN2RkMjJkYzIxYzE3NWMyMzU4NWU3ODg5NTQ0MmE4YWYwMDJlNzViZjczMmI3ZmQ5NDU5NmQ0Zjdh
https://en.wikipedia.org/wiki/Aluminium_carbide
https://www.espimetals.com/index.php/msds/45-Aluminum%20Carbide
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/45-Aluminum%20Carbide
https://www.echemi.com/sds/aluminum-carbide-al4c3-pd180521115198.html
https://www.espimetals.com/index.php/msds/45-Aluminum%20Carbide
https://datasheets.scbt.com/sc-239216.pdf
https://datasheets.scbt.com/sc-239216.pdf
https://www.espimetals.com/index.php/msds/45-Aluminum%20Carbide
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0056.pdf
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: When handling aluminum carbide, it is essential to wear appropriate PPE to avoid contact

and inhalation. This includes:

Eye/Face Protection: Tightly fitting safety goggles or glasses with side shields.[4][5]

Skin Protection: Impermeable gloves (e.g., PVC), and protective work clothing.[1][5]

Respiratory Protection: A suitable respirator should be used when high concentrations of

dust are present or if ventilation is inadequate.[1][4][7]

Body Protection: Wear overalls or a lab coat. For large-scale operations, tight-weave, non-

static clothing and non-sparking safety footwear are recommended.[5][7]

Q4: Can I use water to clean up an aluminum carbide spill?

A4: No, you must never use water to clean up an aluminum carbide spill.[1][8] The reaction

with water will produce flammable methane gas, creating a fire or explosion hazard.

Q5: What type of fire extinguisher should be used for a fire involving aluminum carbide?

A5: For fires involving aluminum carbide, use a Class D dry powder extinguishing agent, dry

sand, sodium chloride powder, or graphite powder.[1][8] Do not use water or foam

extinguishers.[1][8]

Troubleshooting Guide
Issue: The container of aluminum carbide is bulging or has developed pressure.

Cause: This may be due to contamination with moisture, leading to the slow generation of

methane gas inside the container.[5]

Solution: Carefully vent the container in a well-ventilated area, such as a fume hood, away

from any ignition sources. It is recommended to do this periodically for stored containers.[5]

Issue: I observe sparks when handling aluminum carbide.

Cause: Static electricity or the use of sparking tools can ignite the fine dust particles of

aluminum carbide or any methane gas being evolved.
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Solution: Use non-sparking tools and ensure that all equipment is properly grounded and

bonded.[1][6] Avoid creating dust clouds.[1] Some plastic PPE can generate static electricity

and should be avoided.[5]

Issue: Skin or eye irritation occurs during handling.

Cause: Direct contact with aluminum carbide powder.

Solution:

Skin: Immediately brush off any loose material from the skin and wash the affected area

with plenty of soap and water.[1] Seek medical attention if irritation persists.[1]

Eyes: Rinse cautiously with lukewarm water for at least 15 minutes, including under the

eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek medical attention if

irritation continues.[1]

Data Presentation
Property Value

Chemical Formula Al₄C₃

Appearance Pale yellow to brown crystals or powder.[3][9]

Stability Stable up to 1400 °C.[3]

Reaction with Water
Decomposes to produce methane (CH₄) and

aluminum hydroxide (Al(OH)₃).[10][11]

Incompatible Materials
Strong oxidizing agents, acids, water/moisture,

alcohols.[1][5]

Experimental Protocols
Protocol for Safe Disposal of Small Quantities of Aluminum Carbide Waste

Preparation:

Conduct the procedure in a well-ventilated fume hood.
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Ensure a Class D fire extinguisher is accessible.

Wear appropriate PPE: safety goggles, lab coat, and chemical-resistant gloves.

Prepare a large beaker of a non-flammable, inert hydrocarbon solvent (e.g., mineral oil)

and a separate container with a weak acid solution (e.g., 5% acetic acid).

Procedure:

Slowly and in small portions, add the aluminum carbide waste to the inert hydrocarbon

solvent. This will create a slurry and help to control the reaction.

While stirring the slurry, slowly add it to the weak acid solution. The acid will react with the

aluminum carbide to produce methane gas. The slow addition and stirring will help to

control the rate of gas evolution and dissipate heat.

Continue stirring until all the aluminum carbide has reacted and gas evolution has

ceased.

The resulting solution can then be neutralized and disposed of in accordance with local

regulations for chemical waste.
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Caption: Workflow for the safe handling and storage of aluminum carbide.
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Aluminum Carbide Spill Detected

Is the spill large or small?

Small Spill

Small

Large Spill

Large
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Caption: Logical decision-making process for responding to an aluminum carbide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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